Cas no 2137462-84-9 (Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate)

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive compounds. Its structure combines a fluorinated pyridine moiety with a piperidine carboxylate ester, offering reactive sites for further functionalization. The presence of both an aldehyde and an ester group enhances its utility in multicomponent reactions, enabling the construction of complex heterocyclic frameworks. The fluorine substituent contributes to improved metabolic stability and binding affinity in drug design. This compound is valued for its high purity and consistent performance in synthetic applications, making it a reliable choice for researchers in medicinal chemistry and material science.

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate structure

2137462-84-9 structure

Product Name:Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate

CAS No:2137462-84-9

MF:C₁₃H₁₅FN₂O₃

MW:266.268206834793

CID:6378357

PubChem ID:165460578

Update Time:2025-05-19

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate
- EN300-731465
- 2137462-84-9
- Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate
- Inchi： 1S/C13H15FN2O3/c1-19-13(18)11-4-2-3-5-16(11)12-7-15-6-10(14)9(12)8-17/h6-8,11H,2-5H2,1H3
- InChI Key： NWTNLMFEVIJABI-UHFFFAOYSA-N
- SMILES： FC1=CN=CC(=C1C=O)N1CCCCC1C(=O)OC

Computed Properties

Exact Mass: 266.10667051g/mol
Monoisotopic Mass: 266.10667051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 59.5Å²

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-731465-1.0g	methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate	2137462-84-9		1g	$0.0	2023-06-06

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate: A Comprehensive Overview

Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate, also known by its CAS number CAS No. 2137462-84-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted pyridine moiety. The presence of the fluoro group and the formyl substituent introduces interesting electronic and steric properties, making it a valuable molecule for further research and application.

The synthesis of Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The piperidine ring is a common structural motif in many bioactive compounds, including analgesics, antipsychotics, and anticancer agents. The substitution pattern on the pyridine ring further enhances its versatility, allowing for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic profiles. The fluoro group in Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate contributes to increased lipophilicity and improved drug-target binding affinity. This makes the compound an attractive candidate for developing drugs targeting specific receptors or enzymes involved in various diseases.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The formyl group on the pyridine ring can participate in various condensation reactions, enabling the formation of cross-linked polymers with tailored mechanical and thermal properties. Such materials could find applications in advanced composites, sensors, and drug delivery systems.

The development of green chemistry practices has also influenced the study of Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate. Researchers are increasingly focusing on sustainable methods for its synthesis and purification. For instance, the use of biodegradable solvents and enzyme-catalyzed reactions has been explored to minimize environmental impact while maintaining high product quality.

In conclusion, Methyl 1-(5-fluoro-4-formylpyridin-3-yl)piperidine-2-carboxylate represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and green chemistry practices, positions it as a valuable tool for future research and development.